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Compound of Interest

Compound Name: Salviol
Cat. No.: B1254137
Get Quote
\ J

This guide provides a comprehensive overview of the chemical structure, properties, and
biological context of Salviol, a naturally occurring diterpenoid. The information is intended for
researchers, scientists, and professionals in the field of drug development and natural product
chemistry.

Chemical Structure and Identification

Salviol is a bioactive diterpenoid compound that has been isolated from various plant species,
most notably from the genus Salvia.[1] It is classified as an abietane diterpenoid, characterized
by its three-ring carbocyclic core structure.[1]

The systematic IUPAC name for Salviol is (3S,4aS,10aS)-1,1,4a-trimethyl-7-propan-2-yl-
2,3,4,9,10,10a-hexahydrophenanthrene-3,6-diol.[1] The chemical structure of Salviol is
presented below:

Chemical Structure of Salviol

Caption: 2D representation of the chemical structure of Salviol.

Chemical Identifiers
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Identifier Value
(3S,4aS,10aS)-1,1,4a-trimethyl-7-propan-2-yl-
IUPAC Name 2,3,4,9,10,10a-hexahydrophenanthrene-3,6-

diol[1]

Molecular Formula C20H3002[1]

CAS Number Not Available

PubChem CID 13966146[1]

ChEBI ID CHEBI:138944([1]

SMILES CC(C)C1=C(C=C2C(=Cl)CC[C@@H]3[C@@]
2(C--INVALID-LINK--O)C)O[1]

InChlKey PRYXPGFZVGZNBL-ADLFWFRXSA-N[1]

Physicochemical Properties

The following table summarizes the key physicochemical properties of Salviol. The majority of

these values are computationally predicted, as extensive experimental data is not widely

available in the literature.
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Property Value Source
Molecular Weight 302.45 g/mol PubChem[1]
Monoisotopic Mass 302.224580204 Da PubChem[1]
XLogP3-AA (Predicted) 5.2 PubChem[1]
Hydrogen Bond Donor Count 2 FooDBJ2]
Hydrogen Bond Acceptor

Count 2 FooDBJ2]
Rotatable Bond Count 1 FooDBJ2]
Polar Surface Area (Predicted)  40.46 A2 FooDBJ2]
Water Solubility (Predicted) 0.0071 g/L FooDBJ2]
Melting Point Not Available

Boiling Point Not Available

Specific Rotation ([a]D) Not Available

Experimental Protocols

Isolation and Purification of Salviol

While a specific protocol for the isolation of Salviol is not extensively detailed in the literature, a
general methodology can be adapted from the established procedures for isolating similar
diterpenoids from Salvia species. The following protocol is based on the isolation of Salviolone
from Salvia miltiorrhiza and can be modified for Salviol from sources like Salvia officinalis.
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Caption: Workflow for the isolation and structural elucidation of Salviol.
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Methodology:
e Plant Material and Extraction:

o Dried and powdered aerial parts of Salvia officinalis are subjected to reflux extraction with
80% ethanol. This process is typically repeated to ensure exhaustive extraction of the
secondary metabolites.

o The resulting ethanolic extracts are combined and filtered to remove solid plant material.

o The filtrate is then concentrated under reduced pressure using a rotary evaporator to yield
a crude extract.

o Fractionation and Purification:

[e]

The crude extract is subjected to column chromatography, often using a Sephadex LH-20
resin, which is effective for separating compounds based on size and polarity.

o A gradient elution system, for example, a dichloromethane-methanol mixture with
increasing polarity, is used to separate the components of the crude extract.

o Fractions are collected and monitored by Thin Layer Chromatography (TLC) to identify
those containing Salviol.

o The fractions rich in Salviol are pooled and further purified using preparative High-
Performance Liquid Chromatography (HPLC) to obtain the pure compound.

e Structural Confirmation:

o The identity and purity of the isolated Salviol are confirmed using standard spectroscopic
techniques.

o Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

o Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (*H and *3C) and 2D (COSY,
HMQC, HMBC) NMR experiments are conducted to elucidate the complete chemical
structure and stereochemistry.
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Total Synthesis of Salviol

As of the current literature, a total synthesis of Salviol has not been reported. A plausible
retrosynthetic analysis is presented below to guide potential synthetic strategies.

Salviol
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Caption: A logical retrosynthetic analysis for Salviol.

A potential synthetic route would likely involve the construction of the tricyclic abietane
skeleton, followed by stereoselective introduction of the hydroxyl groups.

Spectroscopic Data
Nuclear Magnetic Resonance (NMR) Spectroscopy

Detailed experimental *H and 3C NMR data for Salviol are not readily available in public
databases. However, based on its structure, the following characteristic signals can be
predicted:

e H NMR:
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[e]

Aromatic protons on the phenolic ring.

o

Signals corresponding to the isopropyl group.

[¢]

Multiple signals in the aliphatic region for the cyclohexane and cyclohexene rings.

[e]

Signals for the methyl groups.

o A signal for the hydroxyl proton.

e 1BBC NMR:

[e]

Signals for the aromatic carbons.

o

Signals for the carbons of the isopropyl group.

[¢]

Aliphatic signals for the tricyclic core.

[e]

Signals for the methyl carbons.

Mass Spectrometry (MS)

The mass spectrum of Salviol would be expected to show a molecular ion peak [M]*
corresponding to its molecular weight. The fragmentation pattern would likely involve the loss of
small neutral molecules such as water (Hz0) and methyl groups (CHs), as well as characteristic
cleavages of the diterpenoid skeleton.

Biological Activity and Signaling Pathways

Compounds isolated from Salvia species are well-known for their anti-inflammatory properties.
While the specific mechanism of Salviol is not extensively studied, it is hypothesized to act via
the inhibition of the Nuclear Factor-kappa B (NF-kB) signaling pathway, a key regulator of
inflammation.

The NF-kB Signaling Pathway

The canonical NF-kB pathway is activated by pro-inflammatory stimuli such as cytokines (e.g.,
TNF-a) and pathogen-associated molecular patterns (e.g., LPS). This leads to the activation of
the IkB kinase (IKK) complex, which then phosphorylates the inhibitory protein IkBa.
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Phosphorylated IkBa is ubiquitinated and subsequently degraded by the proteasome, releasing
the NF-kB (p50/p65) dimer. The active NF-kB dimer then translocates to the nucleus, where it
binds to specific DNA sequences and promotes the transcription of pro-inflammatory genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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